Cas no 1207877-94-8 (1-tert-butyl-4-nitro-1H-pyrazole-3-carbonyl chloride)

• Product Name: 1-tert-butyl-4-nitro-1H-pyrazole-3-carbonyl chloride
• CAS No: 1207877-94-8
• MF: C₈H₁₀ClN₃O₃
• MW: 231.636300563812
• CID: 2104078
• Update Time: 2023-11-19

1-tert-butyl-4-nitro-1H-pyrazole-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-4-nitro-1H-pyrazole-3-carbonyl chloride
• CID 129605774
• 1H-Pyrazole-3-carbonyl chloride, 1-(1,1-dimethylethyl)-4-nitro-

• Inchi： 1S/C8H10ClN3O3/c1-8(2,3)11-4-5(12(14)15)6(10-11)7(9)13/h4H,1-3H3
• InChI Key： XYALJBINXDTERX-UHFFFAOYSA-N
• SMILES： ClC(C1C(=CN(C(C)(C)C)N=1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 284
• Topological Polar Surface Area: 80.7

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 343.8±22.0 °C(Predicted)
• pka: -5.08±0.10(Predicted)